Cas no 1354801-07-2 (Tert-butyl 5,8,10-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7),10,12-tetraene-5-carboxylate)

• Product Name: Tert-butyl 5,8,10-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7),10,12-tetraene-5-carboxylate
• CAS No: 1354801-07-2
• MF: C₁₅H₁₉N₃O₂
• MW: 273.330263376236
• MDL: MFCD31556201
• CID: 4696258
• PubChem ID: 66588017
• Update Time: 2025-05-19

Tert-butyl 5,8,10-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7),10,12-tetraene-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• TERT-BUTYL 5,6,8,9-TETRAHYDRO-7H-PYRROLO[2,3-B:5,4-C']DIPYRIDINE-7-CARBOXYLATE
• t-Butyl 5,6,8,9-tetrahydro-7H-pyrrolo[2,3-b:5,4-c']dipyridine-7-carboxylate
• Tert-butyl 5,8,10-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7),10,12-tetraene-5-carboxylate
• 1354801-07-2
• TERT-BUTYL5,6,8,9-TETRAHYDRO-7H-PYRROLO[2,3-B:5,4-C']DIPYRIDINE-7-CARBOXYLATE
• SY293215
• tert-butyl 5,8,10-triazatricyclo[7.4.0.0?,?]trideca-1(13),2(7),9,11-tetraene-5-carboxylate
• SCHEMBL46600
• CS-0141276
• DB-419816
• 7H-Pyrrolo[2,3-b:5,4-c']dipyridine-7-carboxylic acid, 5,6,8,9-tetrahydro-, 1,1-dimethylethyl ester
• F53038
• 7-Boc-6,7,8,9-tetrahydro-5H-pyrrolo[2,3-b:5,4-c inverted exclamation mark ]dipyridine
• MFCD31556201

• MDL： MFCD31556201
• Inchi： 1S/C15H19N3O2/c1-15(2,3)20-14(19)18-8-6-10-11-5-4-7-16-13(11)17-12(10)9-18/h4-5,7H,6,8-9H2,1-3H3,(H,16,17)
• InChI Key： GXKDRMOCWBAZDN-UHFFFAOYSA-N
• SMILES： O(C(N1CC2=C(C3=CC=CN=C3N2)CC1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 273.147726857g/mol
• Monoisotopic Mass: 273.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.2
• XLogP3: 2.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on Tert-butyl 5,8,10-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7),10,12-tetraene-5-carboxylate

Introduction to Tert-butyl 5,8,10-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7),10,12-tetraene-5-carboxylate (CAS No. 1354801-07-2)

Tert-butyl 5,8,10-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7),10,12-tetraene-5-carboxylate, identified by its CAS number 1354801-07-2, is a complex organic compound with a highly intricate molecular structure. This tricyclic derivative features a fused triazole ring system embedded within a tridecane backbone, further functionalized with a tert-butyl ester group at the 5-position and multiple double bonds distributed along the structure. The compound’s unique architecture positions it as a candidate for various applications in synthetic chemistry and pharmaceutical research.

The molecular framework of Tert-butyl 5,8,10-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7),10,12-tetraene-5-carboxylate (CAS No. 1354801-07-2) exhibits significant potential due to its rigid tricyclic core and electron-rich system. Such structural features are often exploited in medicinal chemistry for designing molecules with enhanced binding affinity and metabolic stability. Recent studies have highlighted the utility of tricyclic scaffolds in drug discovery, particularly for targeting enzymes and receptors involved in inflammatory and neurodegenerative diseases.

In particular, the presence of the triazole ring in this compound adds a layer of electronic complexity that can modulate reactivity and interactions with biological targets. Triazoles are well-documented heterocycles with applications ranging from antifungal agents to protease inhibitors. The incorporation of multiple double bonds in the tridecane backbone further enhances the compound’s potential as a precursor for further functionalization via cross-coupling reactions or oxidation processes.

Recent advancements in computational chemistry have enabled more precise predictions of the pharmacokinetic properties of complex molecules like Tert-butyl 5,8,10-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7),10,12-tetraene-5-carboxylate (CAS No. 1354801-07-2). Molecular dynamics simulations and quantum mechanical calculations suggest that the compound’s rigid structure may contribute to improved oral bioavailability and reduced susceptibility to metabolic degradation. These insights are particularly valuable for optimizing lead compounds during early-stage drug development.

The tert-butyl ester group at the 5-position serves as a protective moiety that can be selectively removed under specific conditions to expose reactive sites for further derivatization. This feature is particularly useful in multi-step synthetic routes where regioselectivity is critical. Additionally, the ester functionality can be hydrolyzed to yield a corresponding carboxylic acid derivative, expanding the compound’s utility in peptide mimetics or covalent inhibitor design.

Current research in medicinal chemistry increasingly emphasizes the importance of heterocyclic compounds with complex spatial arrangements for achieving high specificity in biological interactions. The unique conformation of Tert-butyl 5,8,10-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7),10,12-tetraene-5-carboxylate (CAS No. 1354801-07-2) may enable it to engage with protein targets in ways that simpler linear or cyclic analogs cannot. This has spurred interest in exploring its potential as an intermediate for kinase inhibitors or other enzyme-targeting agents.

The synthesis of such intricate molecules often presents significant challenges due to steric hindrance and regioselectivity issues inherent in tricyclic systems. However, recent methodological improvements in organic synthesis have made it feasible to construct complex frameworks like this one with greater efficiency than previously possible. Catalytic hydrogenation and metal-catalyzed coupling reactions have been particularly effective in assembling the tricyclic core while preserving functional group integrity.

From a biochemical perspective, the electron-rich system of Tert-butyl 5,8,10-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7),10,12-tetraene-5-carboxylate (CAS No. 1354801-07-2) suggests potential interactions with redox-active sites in biological pathways. This has led to investigations into its ability to modulate oxidative stress-related diseases such as Alzheimer’s and Parkinson’s disease through direct or indirect mechanisms involving reactive oxygen species (ROS) scavenging or enzyme inhibition.

The compound’s structural complexity also makes it an attractive candidate for material science applications beyond pharmaceuticals. Its rigid framework could serve as a template for designing liquid crystals or polymers with tailored mechanical properties due to its ability to adopt stable conformations under various conditions.

In conclusion,Tert-butyl 5,8,10-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7),10,12-tetraene-5-carboxylate (CAS No. 1354801-07-2) represents a promising scaffold for further exploration across multiple disciplines including synthetic chemistry and drug discovery research。 Its unique structural features—such as the fused triazole ring system、the tert-butyl ester group、and multiple double bonds—position it as a versatile building block capable of yielding derivatives with diverse biological activities。 As computational methods continue to refine our understanding of molecular interactions，this compound is poised to play an increasingly important role in both academic research and industrial applications。